Cas no 1233525-88-6 (1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole)
1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances handling and storage compared to free boronic acids, while the pyrazole ring provides versatility in constructing heterocyclic frameworks. The ethyl substituent improves solubility in organic solvents, facilitating reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its robust reactivity and compatibility with diverse functional groups enable efficient C-C bond formation. High purity grades ensure consistent performance in catalytic applications, making it a reliable choice for complex molecular transformations.
1233525-88-6 structure
Product Name:1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
CAS No:1233525-88-6
MF:C11H19BN2O2
MW:222.091762781143
MDL:MFCD14155746
CID:4564069
PubChem ID:59402312
Update Time:2025-06-07
1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1h-pyrazole
- 1-ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- STL415174
- AKOS015921049
- DB-093027
- EN300-232807
- RPKQFWMLGWLVIU-UHFFFAOYSA-N
- PB39984
- SCHEMBL2518870
- P17593
- 1233525-88-6
- Z2106609263
- DTXSID701162492
- 1-ethyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- SY284421
- MFCD14155746
- CS-0043238
- 1-Ethylpyrazole-3-boronic Acid Pinacol Ester
- AS-54172
- 1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
-
- MDL: MFCD14155746
- Inchi: 1S/C11H19BN2O2/c1-6-14-8-7-9(13-14)12-15-10(2,3)11(4,5)16-12/h7-8H,6H2,1-5H3
- InChI Key: RPKQFWMLGWLVIU-UHFFFAOYSA-N
- SMILES: O1B(C2C=CN(CC)N=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 222.1539580 g/mol
- Monoisotopic Mass: 222.1539580 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3
- Molecular Weight: 222.09
1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM206269-100mg |
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1233525-88-6 | 95+% | 100mg |
$277 | 2021-08-04 | |
| Chemenu | CM206269-250mg |
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1233525-88-6 | 95+% | 250mg |
$647 | 2021-08-04 | |
| Chemenu | CM206269-1g |
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1233525-88-6 | 95+% | 1g |
$1502 | 2021-08-04 | |
| abcr | AB338103- |
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole; . |
1233525-88-6 | €309.00 | 2022-03-25 | |||
| abcr | AB338103-100 mg |
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole; . |
1233525-88-6 | 100mg |
€257.20 | 2023-06-21 | ||
| abcr | AB338103-250 mg |
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole; . |
1233525-88-6 | 250mg |
€471.40 | 2023-06-21 | ||
| abcr | AB338103-500 mg |
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole; . |
1233525-88-6 | 500mg |
€757.00 | 2023-06-21 | ||
| Chemenu | CM206269-250mg |
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1233525-88-6 | 95%+ | 250mg |
$426 | 2023-02-03 | |
| Chemenu | CM206269-1g |
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
1233525-88-6 | 95%+ | 1g |
$1066 | 2023-02-03 | |
| abcr | AB338103-1 g |
1-Ethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole; . |
1233525-88-6 | 1g |
€1114.00 | 2023-06-21 |
1-Ethyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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